Cas no 484039-66-9 (N-(4-bromophenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide)

• Product Name: N-(4-bromophenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide
• CAS No: 484039-66-9
• MF: C₁₄H₁₀BrN₅O
• MW: 344.166100978851
• CID: 5417991
• Update Time: 2025-11-01

N-(4-bromophenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-3-(tetrazol-1-yl)benzamide
• N-(4-bromophenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide

• Inchi： 1S/C14H10BrN5O/c15-11-4-6-12(7-5-11)17-14(21)10-2-1-3-13(8-10)20-9-16-18-19-20/h1-9H,(H,17,21)
• InChI Key： HIKRKFWWIFACIF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C=C1)(=O)C1=CC=CC(N2C=NN=N2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-bromophenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide

Introduction to N-(4-bromophenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide (CAS No. 484039-66-9)

N-(4-bromophenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. This compound, identified by the CAS number 484039-66-9, represents a convergence of advanced chemical synthesis and medicinal innovation. Its molecular architecture incorporates both bromophenyl and tetrazole moieties, which are known for their distinct pharmacological interactions and biological activities.

The bromophenyl group is a key structural feature that contributes to the compound's reactivity and binding affinity. This moiety is frequently utilized in drug design due to its ability to form stable interactions with biological targets, such as enzymes and receptors. The presence of the bromine atom enhances the compound's lipophilicity, which can be advantageous for membrane permeability and cellular uptake. These characteristics make N-(4-bromophenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide a promising candidate for further exploration in the development of novel therapeutic agents.

The second prominent feature of this compound is the tetrazole ring substituent at the 3-position of the benzamide core. The tetrazole moiety is a heterocyclic compound that exhibits a wide range of biological activities. It has been extensively studied for its potential in antimicrobial, anti-inflammatory, and anticancer applications. The tetrazole ring's ability to engage in hydrogen bonding and π-stacking interactions with biological targets makes it an attractive component in drug design. In particular, the 1H-tetrazole moiety is known for its stability and versatility in forming pharmacophores that can modulate enzyme activity and receptor binding.

The combination of these two distinct structural elements—the bromophenyl group and the tetrazole ring—creates a compound with multifaceted pharmacological potential. This unique molecular design allows N-(4-bromophenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide to interact with multiple biological pathways simultaneously. Such polypharmacicity is increasingly recognized as a valuable strategy in drug development, as it can lead to more comprehensive therapeutic effects with fewer side effects.

In recent years, there has been growing interest in exploring the therapeutic potential of benzamide derivatives. Benzamides are known for their role as bioactive molecules in various pharmacological contexts. They have been investigated for their effects on pain perception, neurodegenerative diseases, and inflammatory conditions. The introduction of functional groups such as the bromophenyl and tetrazole moieties into the benzamide scaffold enhances its pharmacological profile by modulating its interactions with biological targets.

The synthesis of N-(4-bromophenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide involves a series of well-established organic reactions that highlight the expertise required in pharmaceutical chemistry. The bromination of phenyl derivatives followed by condensation with appropriate tetrazole precursors yields this complex molecule. The precise control over reaction conditions is crucial to ensure high yield and purity, which are essential for subsequent pharmacological evaluation.

Evaluation of N-(4-bromophenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide's biological activity has revealed promising results in preclinical studies. These studies have focused on its potential effects on enzymes such as kinases and phosphodiesterases, which are implicated in various disease pathways. The compound's ability to inhibit or modulate these enzymes suggests its utility in treating conditions such as cancer and inflammatory disorders.

The tetrazole moiety has been particularly noted for its role in enhancing binding affinity and selectivity towards specific biological targets. This property is critical for developing drugs that exhibit high efficacy while minimizing off-target effects. Preclinical data indicate that N-(4-bromophenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide may have significant therapeutic value in modulating pathways associated with pain perception and neuroprotection.

In conclusion, N-(4-bromophenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide (CAS No. 484039-66-9) represents a compelling example of how structural innovation can lead to novel therapeutic agents. Its unique combination of functional groups—bromophenyl and tetrazole—endows it with multifaceted pharmacological properties that make it a promising candidate for further development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound may play a significant role in addressing unmet medical needs.